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Compound of Interest

Compound Name: Calcium borohydride

Cat. No.: B094973

An In-depth Technical Guide on the Fundamental Properties of Ca(BH)2 Complex Hydride

Introduction

Calcium borohydride, Ca(BHa4)z, is a complex chemical compound classified as a metal
borohydride. It has garnered significant scientific interest, primarily for its potential as a high-
capacity hydrogen storage material. With a gravimetric hydrogen density of 11.6 wt% and a
volumetric density of 114 kg H2/m3, Ca(BHa4)2 is among the most promising candidates for on-
board hydrogen storage applications in fuel cell technology. This guide provides a
comprehensive overview of its core properties, tailored for researchers, scientists, and
professionals in drug development who may encounter similar complex hydrides.

Crystal Structure and Polymorphism

Ca(BHa4)2 is known to exist in several polymorphic forms, with the a- and (3-phases being the
most extensively studied. The transition between these phases is a critical aspect of its thermal
behavior.

o-Ca(BHa4)2

The a-phase is the thermodynamically stable form of calcium borohydride at room
temperature. It possesses a complex crystal structure that has been a subject of considerable
research.
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B-Ca(BHa)2

The [-phase is a high-temperature polymorph of Ca(BHa4)2. The transition from the a- to the -
phase is an essential precursor to its thermal decomposition and hydrogen release.

Table 1: Crystallographic Data for Ca(BHa4)2 Polymorphs

Property o-Ca(BHa)2 B-Ca(BHa)2

Crystal System Orthorhombic Tetragonal

Space Group Fddd P42/n

Lattice Parameters a=1079A b=21354 c= a=697A c=438A
8.30 A

Unit Cell Volume 1910 As 213 As

Density 0.91 g/cm?3 1.09 g/cm3

Phase Transition (o - 3) ~440 K

Thermal Decomposition and Hydrogen Storage

The primary application of Ca(BHa): is in the field of hydrogen storage. Its decomposition
pathway is a multi-step process that results in the release of hydrogen gas.

The overall decomposition reaction is as follows:
Ca(BH4)2 — CaHz + 2B + 3H:2

This reaction proceeds through the formation of several intermediate species, which can
influence the temperature and kinetics of hydrogen release. The decomposition process is
endothermic, requiring an external heat source.

Table 2: Thermal Decomposition Properties of Ca(BHa)2
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Property Value

Onset Decomposition Temp. ~573 K (300 °C)

Peak Hydrogen Release Temp. ~623 K (350 °C)

Theoretical Hydrogen Capacity 11.6 wt%

Practical Hydrogen Yield 6-8 wt% (often limited by intermediates)
Enthalpy of Decomposition ~39 kJ/mol H2

Decomposition Pathway Visualization

Simplified Decomposition Pathway of Ca(BH4)2

Ca(BH4)2 Heat (A Intermediates Further Heat CaH2 + 2B + 3H2

Click to download full resolution via product page

Caption: Simplified reaction pathway for the thermal decomposition of Ca(BH4)2.

Experimental Protocols
Synthesis of Ca(BHa4)2

A common method for the synthesis of Ca(BHa)2 is through ball milling of calcium chloride
(CaClz2) and sodium borohydride (NaBHa4).

Protocol:

Anhydrous CaClz and NaBHa4 are mixed in a 1:2 molar ratio.

The mixture is placed in a hardened steel vial with steel balls.

The vial is sealed under an inert atmosphere (e.g., Argon).

Milling is performed using a high-energy planetary ball mill for several hours.
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e The product, Ca(BHa4)2, is separated from the NaCl byproduct by solvent extraction using an
appropriate solvent like THF.

Characterization Techniques

X-ray Diffraction (XRD):
e Purpose: To identify the crystal structure and phase purity of the synthesized Ca(BHa)2.

» Methodology: The sample is loaded into a capillary under an inert atmosphere. XRD patterns
are collected using a diffractometer with Cu Ka radiation. Data is typically collected over a 26
range of 10-80°.

Thermogravimetric Analysis - Mass Spectrometry (TGA-MS):
o Purpose: To study the thermal decomposition and identify the evolved gases.

o Methodology: A small amount of the sample is placed in an alumina crucible. The sample is
heated at a constant rate (e.g., 5 K/min) under a continuous flow of inert gas (e.g., Argon).
The mass loss is recorded by the TGA, and the evolved gases are analyzed by the mass
spectrometer.

Experimental Workflow Visualization
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Experimental Workflow for Ca(BH4)2 Analysis
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Caption: A typical experimental workflow for the synthesis and characterization of Ca(BH4)2.

Challenges and Future Outlook

Despite its high hydrogen capacity, the practical application of Ca(BHa4)z is hindered by several
challenges:

o High Decomposition Temperature: The temperature required for hydrogen release is too high
for many practical applications, particularly for proton-exchange membrane (PEM) fuel cells.

» Slow Kinetics: The rate of hydrogen release is often slow.

o Poor Reversibility: The regeneration of Ca(BHa4)2 from its decomposition products is
thermodynamically and kinetically challenging, making it difficult to recharge.
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e Formation of Intermediates: The formation of stable intermediate compounds can limit the
overall hydrogen yield.

Future research is focused on addressing these issues through various strategies, including:
e Nanoscaling: Reducing the particle size of Ca(BHa4)2 to improve kinetics.
o Catalysis: Introducing catalysts to lower the decomposition temperature.

o Composite Materials: Mixing Ca(BHa4)2 with other materials to alter its thermodynamic
properties.

The continued investigation of the fundamental properties of Ca(BHa4)2 and the development of
novel material engineering strategies are crucial for unlocking its potential as a viable hydrogen
storage material.

 To cite this document: BenchChem. [Fundamental properties of Ca(BH4)2 complex hydride].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094973#fundamental-properties-of-ca-bh4-2-
complex-hydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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